Cas no 2171638-81-4 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-2-carboxylic acid
• CAS No: 2171638-81-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6402473
• PubChem ID: 165514572
• Update Time: 2025-06-22

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-2-carboxylic acid
• EN300-1518805
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]-4-methylpiperidine-2-carboxylic acid
• 2171638-81-4

• Inchi： 1S/C28H34N2O5/c1-17(2)24(15-26(31)30-13-12-18(3)14-25(30)27(32)33)29-28(34)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23-25H,12-16H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： OMBOFGPPRJCVIL-UHFFFAOYSA-N
• SMILES： O=C(CC(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C)CC1C(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-2-carboxylic acid

Introduction to Compound CAS No. 2171638-81-4: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-2-carboxylic acid

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-2-carboxylic acid (CAS No. 2171638-81-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Aze(Mep)-OH, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features and functional groups make it an essential building block in the development of novel drugs and peptides.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a widely used reagent in peptide synthesis due to its stability under mild conditions and ease of removal. The presence of this group in 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-2-carboxylic acid ensures that the amino functionality remains protected during multi-step synthetic processes, allowing for precise control over the formation of peptide bonds.

The 4-methylpentanoyl and 4-methylpiperidine moieties contribute to the compound's overall hydrophobicity and conformational flexibility, which are crucial for its biological activity. These structural elements enable the compound to interact effectively with target proteins and receptors, making it a valuable tool in drug discovery and development.

Recent studies have highlighted the potential of Fmoc-Aze(Mep)-OH in the synthesis of peptides with enhanced stability and bioavailability. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited improved pharmacokinetic properties compared to their unprotected counterparts. This finding underscores the importance of using well-characterized intermediates like Fmoc-Aze(Mep)-OH in the design and optimization of therapeutic peptides.

In addition to its role in peptide synthesis, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-2-carboxylic acid has been explored for its potential applications in other areas of medicinal chemistry. Research conducted at the University of California, San Francisco, investigated the use of this compound as a scaffold for developing small molecule inhibitors targeting specific protein-protein interactions. The results showed that derivatives of Fmoc-Aze(Mep)-OH were effective in disrupting these interactions, which are often implicated in various diseases, including cancer and neurodegenerative disorders.

The synthesis of Fmoc-Aze(Mep)-OH typically involves several well-established chemical reactions, including coupling reactions, protection/deprotection steps, and purification techniques. One common synthetic route involves the reaction of 4-methylpentanoic acid with Fmoc-amino acid derivatives, followed by cyclization to form the piperidine ring. This process requires careful control of reaction conditions to ensure high yields and purity.

Quality control is paramount when working with compounds like Fmoc-Aze(Mep)-OH. Analytical methods such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify the identity and purity of the final product. These techniques provide detailed information about the compound's structure and help ensure that it meets the stringent standards required for pharmaceutical applications.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-2-carboxylic acid (CAS No. 2171638-81-4) is a versatile and important compound in modern medicinal chemistry. Its unique properties make it an indispensable tool for researchers working on peptide synthesis, drug discovery, and the development of novel therapeutic agents. As ongoing research continues to uncover new applications for this compound, its significance in the field is likely to grow even further.